Cas no 771-37-9 (2-fluoro-4-methyl-Quinoline)

• Product Name: 2-fluoro-4-methyl-Quinoline
• CAS No: 771-37-9
• MF: C₁₀H₈FN
• MW: 161.175625801086
• CID: 1117509
• PubChem ID: 639441
• Update Time: 2025-09-28

2-fluoro-4-methyl-Quinoline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methyl-Quinoline
• 2-fluoro-4-methylquinoline
• Quinoline, 2-fluoro-4-methyl-
• EN300-7813496
• 771-37-9
• SCHEMBL12997893
• InChI=1/C10H8FN/c1-7-6-10(11)12-9-5-3-2-4-8(7)9/h2-6H,1H
• AKOS006372228

• Inchi： 1S/C10H8FN/c1-7-6-10(11)12-9-5-3-2-4-8(7)9/h2-6H,1H3
• InChI Key： IFRMRTJBELSCHL-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 161.064077422g/mol
• Monoisotopic Mass: 161.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 140 °C(Press: 16 Torr)
• pka: -0.11±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines